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Compound of Interest

Compound Name:
3-(Bromomethyl)-2,5-

difluoropyridine

CAS No.: 1227574-11-9

Cat. No.: B13652416

Get Quote

From Nomenclature to Novel Therapeutics: A Structural
& Synthetic Analysis
Executive Summary
3-(Bromomethyl)-2,5-difluoropyridine (CAS RN: 1211331-43-9) is a specialized heterocyclic

building block used extensively in the optimization of lead compounds. Its value lies in the

unique electronic properties of the 2,5-difluorinated pyridine ring—which modulates lipophilicity

(

) and metabolic stability—coupled with the high reactivity of the bromomethyl "warhead" at the
C3 position. This guide dissects the compound’s IUPAC identity, details its synthesis, and
provides validated protocols for its application in drug development.

Nomenclature & Structural Anatomy
Understanding the IUPAC name requires a deconstruction of the pyridine ring's numbering

priorities, which dictate the compound's reactivity profile.
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IUPAC Deconstruction
Parent Structure:Pyridine (

). The nitrogen atom is automatically assigned position 1.

Substituents:

Fluoro (-F): Located at positions 2 and 5.[1][2]

Bromomethyl (-CH

Br): Located at position 3.[3]

Numbering Logic: The locant set is determined to be as low as possible.

Correct: 2,5-difluoro-3-(bromomethyl) (Locants: 2, 3, 5).

Incorrect: 5-(bromomethyl)-2,5-difluoropyridine (Locants: 2, 5, 5 - ambiguous and higher

numbering if counted from the other side).

Incorrect: 3,6-difluoro-5-(bromomethyl) (Locants: 3, 5, 6 - higher set).

Electronic & Physicochemical Profile
The strategic placement of fluorine atoms creates a specific electronic environment:

C2-F: Inductively withdraws electron density from the nitrogen, lowering the basicity (pKa) of

the pyridine. This reduces the risk of hERG channel inhibition and improves oral

bioavailability.

C5-F: Blocks a common site of metabolic oxidation (CYP450 mediated), extending the

compound's half-life (

).

C3-CH

Br: The benzylic (pyridylic) carbon is highly electrophilic, facilitating
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reactions.

Table 1: Key Physicochemical Properties

Property Value / Description Source

| Molecular Formula |

| PubChem [1] | | Molecular Weight | 207.99 g/mol | PubChem [1] | | Physical State | Solid (Low
melting point) or Liquid | Sigma-Aldrich [2] | | Boiling Point | ~200°C (Predicted) | ChemScene
[3] | | Hazards | Corrosive (Skin Corr. 1B), Lachrymator | MSDS [2] |[4]

Synthetic Pathways
Synthesis of 3-(Bromomethyl)-2,5-difluoropyridine generally proceeds via the

functionalization of the 3-methyl precursor. Two primary routes are employed depending on

scale and available starting materials.
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Figure 1: Synthetic routes to 3-(Bromomethyl)-2,5-difluoropyridine. Route A is preferred for

industrial scale-up due to lower step count.

Detailed Protocol: Radical Bromination (Route A)
This protocol utilizes N-Bromosuccinimide (NBS) to selectively brominate the benzylic position.

Reagents:

2,5-Difluoro-3-methylpyridine (1.0 eq)

N-Bromosuccinimide (NBS) (1.05 eq)

AIBN (Azobisisobutyronitrile) (0.05 eq) or Benzoyl Peroxide

Solvent: Carbon Tetrachloride (

) or Trifluorotoluene (greener alternative)

Step-by-Step Methodology:

Setup: In a flame-dried round-bottom flask equipped with a reflux condenser, dissolve 2,5-

difluoro-3-methylpyridine in anhydrous solvent (0.2 M concentration).

Addition: Add NBS and AIBN under an inert atmosphere (

or Ar).

Initiation: Heat the mixture to reflux (approx. 80°C). The reaction is initiated when the

suspension turns from yellow to colorless (succinimide formation) or via UV light irradiation.

Monitoring: Monitor via TLC or LC-MS for the consumption of starting material. Note: Over-

bromination to the dibromomethyl species is a common side reaction; stop when ~95%

conversion is reached.

Workup: Cool to room temperature. Filter off the precipitated succinimide. Concentrate the

filtrate under reduced pressure.

Purification: Purify the residue via flash column chromatography (Hexanes/EtOAc gradient).
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Critical Control Point: The 2,5-difluoro substitution pattern deactivates the ring, making the

methyl group less prone to radical attack compared to non-fluorinated pyridines. High-purity

reagents are essential.

Reactivity & Applications
The bromomethyl group serves as a versatile anchor for attaching the fluorinated pyridine motif

to pharmacophores.

Nucleophilic Substitution ( )
The primary utility of this compound is in

displacement reactions with amines, thiols, or alkoxides.

General Protocol for Amine Coupling:

Dissolution: Dissolve the amine scaffold (1.0 eq) in DMF or Acetonitrile.

Base: Add an inorganic base (

or

, 2.0 eq) to scavenge the HBr byproduct.

Alkylation: Add 3-(Bromomethyl)-2,5-difluoropyridine (1.1 eq) dropwise at 0°C to prevent

multiple alkylations.

Reaction: Stir at RT for 4–12 hours.

Outcome: Yields the secondary or tertiary amine with the 2,5-difluoropyridine appendage.

Application Workflow
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Figure 2: General workflow for incorporating the 2,5-difluoropyridine motif into drug candidates.

Safety & Handling (E-E-A-T)
As a brominated alkylating agent, this compound presents specific hazards that must be

managed in a research environment.

Lachrymator: The compound releases vapors that are severely irritating to eyes and mucous

membranes. Always handle in a functioning fume hood.

Corrosivity: Classified as Skin Corr.[5][6][7] 1B [2]. Causes severe skin burns and eye

damage.[4] Double-gloving (Nitrile) and face shields are mandatory.

Genotoxicity: Like many alkyl halides, it is a potential genotoxin (alkylating DNA). All waste

must be segregated into halogenated waste streams and deactivated if necessary before

disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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